Cas no 1326860-07-4 (3-(4-chlorophenyl)-1-[(2-chlorophenyl)methyl]-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione)

• Product Name: 3-(4-chlorophenyl)-1-[(2-chlorophenyl)methyl]-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione
• CAS No: 1326860-07-4
• MF: C₁₉H₁₃Cl₂N₂O₂S
• MW: 404.289721250534
• CID: 5322715
• Update Time: 2025-06-07

3-(4-chlorophenyl)-1-[(2-chlorophenyl)methyl]-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenyl)-1-[(2-chlorophenyl)methyl]-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione
• 3-(4-chlorophenyl)-1-[(2-chlorophenyl)methyl]-4aH-thieno[3,2-d]pyrimidin-1-ium-2,4-dione

• Inchi： 1S/C19H13Cl2N2O2S/c20-13-5-7-14(8-6-13)23-18(24)17-16(9-10-26-17)22(19(23)25)11-12-3-1-2-4-15(12)21/h1-10,17H,11H2/q+1
• InChI Key： KADJTTCRGXWUFY-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C[N+]1C(N(C2C=CC(=CC=2)Cl)C(C2C=1C=CS2)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 658
• XLogP3: 4.6
• Topological Polar Surface Area: 65.7

Additional information on 3-(4-chlorophenyl)-1-[(2-chlorophenyl)methyl]-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione

Professional Introduction to Compound with CAS No. 1326860-07-4 and Product Name: 3-(4-chlorophenyl)-1-[(2-chlorophenyl)methyl]-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione

3-(4-chlorophenyl)-1-[(2-chlorophenyl)methyl]-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione (CAS No. 1326860-07-4) is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thienopyrimidine class, a scaffold that has been extensively explored for its potential biological activities. The presence of chloro substituents at the phenyl rings and the unique thieno[3,2-d]pyrimidine core make this molecule a promising candidate for further investigation in drug discovery and development.

The thieno[3,2-d]pyrimidine core is a fused bicyclic system consisting of a thiophene ring linked to a pyrimidine ring. This structural motif is known for its ability to interact with biological targets in multiple ways, making it a versatile platform for designing molecules with therapeutic potential. The chlorophenyl groups at the 4-position and 2-position of the phenyl rings attached to the thienopyrimidine core are critical for modulating the electronic properties and binding affinity of the molecule. These substituents can influence both the solubility and bioavailability of the compound, which are crucial factors in drug design.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for their antimicrobial, anticancer, and anti-inflammatory properties. The 1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione moiety in this compound is particularly interesting because it contains two carbonyl groups that can participate in hydrogen bonding interactions with biological targets. This feature makes it an attractive scaffold for designing molecules that can bind to proteins or nucleic acids with high specificity.

One of the most compelling aspects of this compound is its potential as an antimicrobial agent. The chlorophenyl substituents are known to enhance the antimicrobial activity of molecules by improving their ability to disrupt bacterial cell membranes or interfere with essential metabolic pathways. Additionally, the thienopyrimidine core has been shown to exhibit activity against a range of pathogens due to its ability to inhibit key enzymes involved in bacterial growth and replication.

Recent studies have highlighted the importance of thienopyrimidine derivatives in developing novel therapeutic agents. For instance, researchers have demonstrated that certain thienopyrimidines can inhibit the activity of enzymes such as dihydrofolate reductase (DHFR), which is essential for DNA synthesis in bacteria and parasites. The 3-(4-chlorophenyl)-1-[(2-chlorophenyl)methyl]-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione structure is expected to exhibit similar inhibitory effects due to its structural similarity to known DHFR inhibitors.

The drug discovery process often involves screening large libraries of compounds for their biological activity. Compounds like this one are typically evaluated using high-throughput screening (HTS) techniques to identify those that show promising activity against specific targets. Once initial hits are identified, further optimization is performed to improve potency, selectivity, and pharmacokinetic properties. The chlorophenyl groups in this molecule could be particularly important for optimizing these properties by fine-tuning interactions with biological targets.

Another area where this compound shows promise is in anticancer research. Cancer cells often exhibit altered metabolic pathways compared to normal cells, making them vulnerable to compounds that can disrupt these processes. The thienopyrimidine core has been shown to inhibit key enzymes involved in cancer cell metabolism, such as kinases and poly(ADP-ribose) polymerases (PARPs). The presence of multiple functional groups in this molecule allows for diverse chemical modifications that could enhance its anticancer activity.

The synthesis of 3-(4-chlorophenyl)-1-[(2-chlorophenyl)methyl]-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione involves multiple steps that require careful optimization to ensure high yield and purity. Key steps include cyclization reactions to form the thienopyrimidine core followed by functional group transformations such as chlorination and alkylation. Advanced synthetic techniques such as transition metal-catalyzed reactions can be employed to improve efficiency and selectivity during these processes.

In conclusion,3-(4-chlorophenyl)-1-[(2-chlorophenyl)methyl]-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione (CAS No. 1326860-07-4) represents a structurally interesting and biologically promising compound that warrants further investigation in drug discovery efforts. Its unique combination of functional groups makes it a versatile scaffold for designing molecules with potential applications in antimicrobial and anticancer therapies. As research in heterocyclic chemistry continues to advance,thienopyrimidine derivatives like this one will remain at the forefront of efforts aimed at developing novel therapeutic agents.